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Compound of Interest

Compound Name: Methionol

Cat. No.: B020129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methionol, also known as 3-(methylthio)-1-propanol, is an organosulfur compound with the

chemical formula C4H10OS. It is a colorless to pale yellow liquid recognized for its

characteristic sulfurous, meaty, and onion-like aroma. Found naturally in tomatoes, wine, and

soy sauce, methionol is a key component in the flavor and fragrance industry. Beyond its

sensory applications, a thorough understanding of its physicochemical properties is essential

for its application in research and development, including potential considerations in drug

development and formulation. This technical guide provides a comprehensive overview of the

core physicochemical properties of methionol, detailed experimental protocols for their

determination, and visual workflows to aid in experimental design.

Physicochemical Properties of Methionol
The fundamental physicochemical characteristics of methionol are summarized in the tables

below. These parameters are critical for predicting its behavior in various chemical and

biological systems.

General and Physical Properties
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Property Value Reference(s)

Molecular Formula C4H10OS

Molecular Weight 106.19 g/mol

Appearance Colorless to pale yellow liquid

Odor Sulfurous, meaty, onion-like

Density 1.03 g/mL at 25 °C

Refractive Index n20/D 1.49

Thermal and Volatility Properties
Property Value Pressure Reference(s)

Boiling Point 194-195 °C 760 mmHg

89-90 °C 13 mmHg

Melting Point -100 °C (estimate)

Flash Point 195 °F (90.56 °C)

Vapor Pressure 0.156 mmHg at 25 °C

Vapor Density 3.6 (Air = 1)

Solubility and Partitioning
Property Value Reference(s)

Solubility in Water Slightly soluble

Solubility in Organic Solvents
Soluble in alcohol, propylene

glycol, and oils

logP (o/w) 0.40 - 0.5

pKa 14.87 ± 0.10 (Predicted)
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Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of methionol are

outlined below. These protocols are based on standard laboratory procedures and can be

adapted for specific experimental needs.

Determination of Boiling Point (Micro Method)
This method is suitable for determining the boiling point of a small volume of liquid.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Stirring bar (optional, for use with a hot plate stirrer)

Procedure:

Introduce approximately 0.5 mL of methionol into the small test tube.

Place a small magnetic stirring bar in the test tube if using a hot plate stirrer.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the

methionol.

Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the

sample.

Place the assembly in a Thiele tube or a heating block on a hot plate stirrer. The heat

transfer fluid in the Thiele tube should be below the opening of the test tube.
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Begin heating the apparatus gently.

As the temperature rises, a stream of air bubbles will emerge from the capillary tube.

Continue gentle heating until a rapid and continuous stream of bubbles exits the capillary

tube. This indicates that the vapor pressure of the methionol is equal to the atmospheric

pressure.

Record the temperature at which this rapid stream of bubbles is observed. This is the boiling

point.

To confirm, remove the heat source and note the temperature at which the liquid is drawn

back into the capillary tube. This should be close to the recorded boiling point.
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Workflow for Boiling Point Determination

Prepare Sample:
Add 0.5 mL Methionol to test tube

Add stir bar and inverted capillary tube

Assemble Apparatus:
Attach test tube to thermometer

Place in Thiele tube or heating block

Heat Gently:
Observe for bubble stream from capillary

Observe Rapid Bubbling:
Continuous stream of bubbles indicates boiling

Record Temperature:
Note the temperature on the thermometer

Confirm (Optional):
Remove heat and note temperature

when liquid re-enters capillary

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of methionol.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of liquids.

Apparatus:

Pycnometer (specific gravity bottle)
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Analytical balance

Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record the mass (m1).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it again (m2).

Empty and dry the pycnometer.

Fill the pycnometer with methionol and allow it to equilibrate to the same temperature in the

water bath.

Dry the exterior and weigh the filled pycnometer (m3).

Calculate the density of methionol using the following formula: Density of Methionol = [(m3

- m1) / (m2 - m1)] * Density of Water at the experimental temperature.
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Workflow for Density Determination

Weigh empty pycnometer (m1)

Fill with distilled water and weigh (m2)

Fill with methionol and weigh (m3)

Calculate Density:
[(m3 - m1) / (m2 - m1)] * Density of Water

Click to download full resolution via product page

Caption: Workflow for determining the density of methionol.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Lens cleaning paper

Standard calibration liquid (e.g., distilled water)

Procedure:
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Turn on the refractometer and the light source.

Connect the refractometer to a constant temperature water bath set to the desired

temperature (e.g., 20 °C).

Calibrate the instrument using a standard liquid with a known refractive index.

Open the prism of the refractometer and clean the surfaces with lens paper and a suitable

solvent (e.g., ethanol), then allow it to dry completely.

Place a few drops of methionol onto the lower prism surface using a clean dropper.

Close the prism and ensure the liquid spreads evenly between the two prism surfaces.

Look through the eyepiece and adjust the coarse and fine adjustment knobs until the

boundary line between the light and dark fields is sharp and centered in the crosshairs.

If color fringes are observed, adjust the dispersion compensator to eliminate them.

Read the refractive index value from the scale.
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Workflow for Refractive Index Determination

Calibrate Abbe Refractometer

Clean and dry prism surfaces

Apply a few drops of methionol

Close prism and adjust for sharp boundary line

Eliminate color fringes

Read refractive index from the scale

Click to download full resolution via product page

Caption: Workflow for determining the refractive index of methionol.

Determination of Partition Coefficient (logP) (Shake-
Flask Method)
The partition coefficient (P) is a measure of the differential solubility of a compound in two

immiscible solvents, typically n-octanol and water.

Apparatus:

Separatory funnel
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Mechanical shaker

Centrifuge (optional)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, GC, HPLC)

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Procedure:

Prepare pre-saturated solvents by shaking n-octanol with water and water with n-octanol for

24 hours and then allowing the phases to separate.

Accurately prepare a stock solution of methionol in the aqueous phase.

Add a known volume of the methionol solution and a known volume of the pre-saturated n-

octanol to a separatory funnel.

Shake the funnel for a predetermined amount of time (e.g., 1-2 hours) to allow for partitioning

equilibrium to be reached.

Allow the two phases to separate completely. If an emulsion forms, centrifugation may be

necessary.

Carefully separate the aqueous and organic phases.

Determine the concentration of methionol in each phase using a suitable analytical

technique.

Calculate the partition coefficient (P) as the ratio of the concentration in the organic phase to

the concentration in the aqueous phase.

Calculate logP as the base-10 logarithm of P.
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Workflow for logP Determination

Prepare pre-saturated
n-octanol and water

Add known concentrations of methionol,
n-octanol, and water to separatory funnel

Shake to establish equilibrium

Separate the two phases

Quantify methionol concentration
in each phase

Calculate P = [Organic]/[Aqueous]
and logP = log10(P)

Click to download full resolution via product page

Caption: Workflow for determining the logP of methionol.

Determination of Aqueous Solubility
This protocol provides a general method for determining the solubility of methionol in water.

Apparatus:

Vials with screw caps

Constant temperature shaker or incubator
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Filtration device (e.g., syringe filter)

Analytical instrument for quantification (e.g., GC, HPLC)

Procedure:

Add an excess amount of methionol to a known volume of distilled water in a vial.

Seal the vial and place it in a constant temperature shaker (e.g., 25 °C).

Allow the mixture to equilibrate for at least 24 hours to ensure saturation.

After equilibration, allow the solution to stand undisturbed to let any undissolved methionol
settle.

Carefully withdraw an aliquot of the supernatant and filter it to remove any undissolved

droplets.

Quantify the concentration of methionol in the filtered aqueous solution using a calibrated

analytical method.

The determined concentration represents the aqueous solubility of methionol at the

specified temperature.
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Workflow for Aqueous Solubility Determination

Add excess methionol to water

Equilibrate at constant temperature
with shaking for >24h

Allow undissolved material to settle

Filter an aliquot of the supernatant

Quantify methionol concentration
in the filtrate

Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of methionol.

Conclusion
This technical guide has provided a detailed summary of the key physicochemical properties of

methionol, along with standardized experimental protocols for their determination. The data

and methodologies presented herein are intended to serve as a valuable resource for

researchers, scientists, and drug development professionals. A thorough understanding and

accurate measurement of these properties are fundamental for the effective and safe

application of methionol in various scientific and industrial fields.

To cite this document: BenchChem. [Characterization of Methionol: A Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020129#characterization-of-methionol-
physicochemical-properties]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020129?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

